molecular formula C7H6ClN3 B2585796 5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine CAS No. 83472-65-5

5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine

Cat. No. B2585796
CAS RN: 83472-65-5
M. Wt: 167.6
InChI Key: MEMSMUXNPZZHAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine is a chemical compound with the molecular formula C7H6ClN3 and a molecular weight of 167.6 . It is a yellow to brown solid at room temperature .


Synthesis Analysis

The synthesis of imidazo[4,5-b]pyridines has been achieved through various methods. One approach involves the use of a Pd-catalyzed amide coupling reaction . Another method involves the systematic optimization of molecules, which has led to the identification of compounds with nanomolar mTOR inhibitory activity .


Molecular Structure Analysis

The molecular structure of 5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine is established based on NMR spectroscopic data . The structure comprises an imidazole ring fused with a pyridine moiety .


Chemical Reactions Analysis

Imidazo[4,5-b]pyridines have been found to play a crucial role in numerous disease conditions. They have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .


Physical And Chemical Properties Analysis

5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine is a yellow to brown solid at room temperature . More detailed physical and chemical properties would require further experimental analysis.

Scientific Research Applications

GABA A Receptor Positive Allosteric Modulators

The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance . They are known to play a crucial role in numerous disease conditions. The discovery of their first bioactivity as GABA A receptor positive allosteric modulators divulged their medicinal potential .

Proton Pump Inhibitors

Proton pump inhibitors were also found in this chemical group . These drugs reduce the production of acid by blocking the enzyme in the wall of the stomach that produces acid.

Aromatase Inhibitors

Aromatase inhibitors have been developed in this class . These drugs work by blocking the enzyme aromatase, which turns the hormone androgen into small amounts of estrogen in the body.

Non-Steroidal Anti-Inflammatory Drugs (NSAIDs)

NSAIDs were also found in this chemical group . These drugs work by reducing the production of prostaglandins, chemicals that cause inflammation, pain, and fever in the body.

Antimicrobial Features

5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine derivatives have shown antimicrobial features . These compounds could be used in the development of new antimicrobial agents.

Cancer Treatment

Imidazopyridines have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells . This makes them potential candidates for cancer treatment.

Enzymes Involved in Carbohydrate Metabolism

Imidazopyridines can influence enzymes involved in carbohydrate metabolism . This could have potential applications in the treatment of metabolic disorders.

Central Nervous System Disorders

The collective results of biochemical and biophysical properties foregrounded their medicinal significance in central nervous system disorders .

Mechanism of Action

The mechanism of action of imidazo[4,5-b]pyridines is diverse. They are known to act as GABA A receptor positive allosteric modulators . Some derivatives have been designed and synthesized as selective mTOR inhibitors .

Safety and Hazards

When handling 5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine, it is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes if skin contact occurs .

Future Directions

Imidazo[4,5-b]pyridines have shown significant medicinal potential in various fields such as the central nervous system, digestive system, cancer, inflammation, etc . Future research may focus on further exploring their therapeutic significance and developing new synthetic methods .

properties

IUPAC Name

5-chloro-3-methylimidazo[4,5-b]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6ClN3/c1-11-4-9-5-2-3-6(8)10-7(5)11/h2-4H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEMSMUXNPZZHAZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=NC2=C1N=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6ClN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

167.59 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Chloro-3-methyl-3H-imidazo[4,5-b]pyridine

CAS RN

83472-65-5
Record name 5-chloro-3-methyl-3H-imidazo[4,5-b]pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-N2-methylpyridine-2,3-diamine (300 mg, 1.9 mmol) in HC(OMe)3 (10 mL) was added TsOH (10 mg) at 22° C. The mixture was stirred for 3 h under reflux until TLC (PE: EA=3:1) showed that the reaction was complete. The mixture was concentrated to get the crude material which was purified by using column chromatography on silica gel to give the desired product (261 mg, 81.6%) as an oil. LCMS (m/z): 168.1 [M+H]+.
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
81.6%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.